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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

This guide provides critical, immediate safety and logistical information for handling sodium

hydroxide (NaOH), a highly corrosive material. Adherence to these protocols is essential to

ensure the safety of all laboratory personnel. This document outlines the necessary personal
protective equipment (PPE), procedural steps for its use, and disposal plans.

Personal Protective Equipment (PPE) Specifications

Proper selection and use of PPE are the most critical lines of defense against the hazards of
sodium hydroxide. The following tables summarize the required PPE and provide quantitative
data to aid in the selection of appropriate protective gear.

General PPE Recommendations
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) Specifications and Best
Body Part Required PPE _
Practices

Use close-fitting chemical
splash goggles at all times. For
Chemical Splash Goggles & tasks with a higher risk of
Eyes/Face . ) )
Face Shield splashing, a full-face shield

must be worn in addition to

goggles.[1][2]

_ _ Wear a lab coat or apron made
) Chemical-Resistant Lab Coat ) ) )
Skin/Body of chemical-resistant material.

or Apron .
Ensure it is fully buttoned.[1][3]

Select gloves based on the
concentration of the sodium
] ] hydroxide solution and the
Hands Chemical-Resistant Gloves ]
duration of the task. Inspect
gloves for any signs of

degradation before use.[2][4]

Leather shoes should be

avoided as sodium hydroxide

can degrade them. Chemical-
Feet Closed-Toe Shoes ]

resistant boots are

recommended when handling

large quantities.[2]

Glove Selection and Breakthrough Time Data

The selection of an appropriate glove material is critical for preventing skin contact.
Breakthrough time is the time it takes for a chemical to permeate through the glove material.
The data below, compiled from various safety sources, provides guidance on the selection of
gloves for handling sodium hydroxide. "Excellent" indicates a breakthrough time of greater
than 8 hours, "Good" is greater than 4 hours, "Fair" is greater than 1 hour, and "Poor" is less
than 1 hour.
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Glove Material

Sodium Hydroxide (up to

Sodium Hydroxide (up to

50%) 70%)
Natural Rubber Excellent[5] Good[6]
Neoprene Excellent Good[6]
Nitrile Excellent[5] Fair[6]
Butyl Rubber Excellent[7] Excellent[6]
Viton Excellent Fair[6]
Silver Shield/Laminate Film Excellent[5] Excellent

Note: Breakthrough times can be affected by factors such as glove thickness, temperature, and

the specific formulation of the glove material. Always consult the manufacturer's specific data

for the gloves you are using.

Respiratory Protection and Exposure Limits

Respiratory protection is necessary when there is a risk of inhaling sodium hydroxide dust or

aerosols. The choice of respirator is determined by the airborne concentration of sodium

hydroxide.

Exposure Limit Concentration Agency
Permissible Exposure Limit

2 mg/m3 (8-hour TWA) OSHA[1][2]
(PEL)
Recommended Exposure Limit N

2 mg/m3 (Ceiling) NIOSH[1][3]
(REL)
Threshold Limit Value (TLV) 2 mg/m3 (Ceiling) ACGIH[1]

Assigned Protection Factors (APFs) for Respirators

The Assigned Protection Factor (APF) indicates the level of protection a respirator is expected

to provide.
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Concentration of Sodium ) ] Assigned Protection Factor
) Required Respirator Type
Hydroxide (APF)

- Supplied-air respirator
(continuous flow) - Powered
Up to 10 mg/m3 air-purifying respirator (PAPR) 25[8]
with a high-efficiency
particulate filter (HEPA)

- Air-purifying, full-facepiece
respirator with N100, R100, or
P100 filter - Self-contained
Up to 10 mg/m3 breathing apparatus (SCBA) 50[8]
with a full facepiece -
Supplied-air respirator with a

full facepiece

- SCBA with a full facepiece in

a pressure-demand or other

Emergency or IDLH positive-pressure mode -

Immediately Dangerous to Supplied-air respirator with a

. Y ange PrIBTAT TSP 10,000(¢]
Life or Health) Conditions (10 full facepiece in a pressure-

mg/m3) demand or other positive-

pressure mode with an
auxiliary SCBA

Experimental Protocols: PPE Procedures

Strict adherence to the following step-by-step procedures for donning, doffing, and disposing of
PPE is mandatory to prevent exposure and contamination.

Donning (Putting On) PPE

e Hand Hygiene: Wash hands thoroughly with soap and water.
 Inner Gloves: Put on the first pair of chemical-resistant gloves.

» Lab Coat/Apron: Don a chemical-resistant lab coat or apron, ensuring complete coverage.
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Respirator: If required, perform a user seal check and don the respirator.

Eye and Face Protection: Put on chemical splash goggles, followed by a face shield if
necessary.

Outer Gloves: Put on a second pair of chemical-resistant gloves, ensuring the cuffs are
pulled up over the sleeves of the lab coat.

Doffing (Taking Off) PPE

Inspect and Decontaminate: Before removal, inspect PPE for any visible contamination. If
grossly contaminated, decontaminate the exterior of the PPE as much as possible.

Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning
them inside out. Dispose of them in a designated hazardous waste container.

Face Shield and Goggles: Remove the face shield from the back of the head. Remove
goggles by handling the strap. Place them in a designated area for decontamination.

Lab Coat/Apron: Unfasten the lab coat and roll it down from the shoulders, turning it inside
out as it is removed. Avoid touching the exterior surface.

Respirator: Remove the respirator from behind the head.

Inner Gloves: Remove the inner pair of gloves using the same inside-out technique.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal of Contaminated PPE

All disposable PPE contaminated with sodium hydroxide must be treated as hazardous

waste.

Collection: Place all contaminated disposable items (gloves, aprons, etc.) in a designated,
clearly labeled, and sealed hazardous waste container.[9][10]
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o Container Type: The container must be made of a material compatible with and resistant to
sodium hydroxide.

» Labeling: The waste container must be labeled as "Hazardous Waste" and include the
chemical name "Sodium Hydroxide."

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.

» Pickup: Arrange for pickup and disposal by a certified hazardous waste management
company.[9] Never dispose of contaminated PPE in the regular trash.

Mandatory Visualization: PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate PPE when
handling sodium hydroxide.
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Sodium Hydroxide PPE Selection Workflow

Hazard Assessment

Potential for Splash or Aerosol?

Start: Handling Sodium Hydroxide

Form of NaOH?

Liquid
Liquid NaOH (Solution)
Y
Base PPE:
- Chemical Goggles
- Lab Coat
- Chemical-Resistant Gloves
Solid
A
High Splash Risk?
Yes
Solid NaOH
Base PPE:
Add: - Chemical Goggles
- Face Shield No - Lab Coat
- Chemical-Resistant Apron - Nitrile/Neoprene Gloves
- Closed-toe Shoes
A A
Risk of Aerosol/Mist? Risk of Dust Generation?
Yeq
\
Add: N Add: No
- Appropriate Respirator (see table) - - N95/P100 Respirator

Proceed with Work

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling sodium hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Sodium
Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104188#personal-protective-equipment-for-handling-
sodium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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